Cas no 790270-88-1 (2-Chloro-N-{1-4-(2-methylpropyl)phenylethyl}acetamide)

2-Chloro-N-{1-4-(2-methylpropyl)phenylethyl}acetamide structure
790270-88-1 structure
Product Name:2-Chloro-N-{1-4-(2-methylpropyl)phenylethyl}acetamide
CAS No:790270-88-1
MF:C14H20ClNO
MW:253.767703056335
MDL:MFCD06357847
CID:844169
PubChem ID:3554696
Update Time:2025-04-19

2-Chloro-N-{1-4-(2-methylpropyl)phenylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-CHLORO-N-[1-(4-ISOBUTYLPHENYL)ETHYL]ACETAMIDE
    • 790270-88-1
    • Z56347107
    • 2-chloro-N-{1-[4-(2-methylpropyl)phenyl]ethyl}acetamide
    • CS-0221820
    • EN300-10015
    • 2-Chloro-N-(1-(4-isobutylphenyl)ethyl)acetamide
    • AKOS008024230
    • J-509111
    • 2-chloro-N-[1-[4-(2-methylpropyl)phenyl]ethyl]acetamide
    • G30231
    • 2-Chloro-N-{1-4-(2-methylpropyl)phenylethyl}acetamide
    • MDL: MFCD06357847
    • Inchi: 1S/C14H20ClNO/c1-10(2)8-12-4-6-13(7-5-12)11(3)16-14(17)9-15/h4-7,10-11H,8-9H2,1-3H3,(H,16,17)
    • InChI Key: ZKJYXNBRCJSCAB-UHFFFAOYSA-N
    • SMILES: ClCC(NC(C)C1C=CC(=CC=1)CC(C)C)=O

Computed Properties

  • Exact Mass: 253.1233420g/mol
  • Monoisotopic Mass: 253.1233420g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 406.9±38.0 °C at 760 mmHg
  • Flash Point: 199.9±26.8 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Chloro-N-{1-4-(2-methylpropyl)phenylethyl}acetamide Security Information

2-Chloro-N-{1-4-(2-methylpropyl)phenylethyl}acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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